Cas no 20050-15-1 ((1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine)

(1R)-1-(2,4,6-Trimethylphenyl)ethan-1-amine is a chiral amine compound featuring a stereogenic center at the 1-position of the ethylamine moiety attached to a 2,4,6-trimethylphenyl group. Its enantiopure form is valuable in asymmetric synthesis, particularly as a chiral auxiliary or ligand in catalytic reactions. The sterically hindered aromatic ring enhances selectivity in transformations such as enantioselective hydrogenations or C–C bond formations. This compound’s rigid structure and defined chirality make it useful for producing optically active intermediates in pharmaceuticals and fine chemicals. High purity and consistent stereochemical integrity are critical for reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to potential sensitivity to air or moisture.
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine structure
20050-15-1 structure
Product Name:(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
CAS No:20050-15-1
MF:C11H17N
MW:163.259382963181
MDL:MFCD06761842
CID:51456
PubChem ID:13230649
Update Time:2025-05-27

(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-(1-(2,4,6-Trimethylphenyl)ethyl)amine
    • BENZENEMETHANAMINE, Α,2,4,6-TETRAMETHYL-, (ΑR)-
    • 6-tetraMethyl
    • (R)-1-Mesitylethanamine
    • (1R)-1-mesitylethanamine
    • (1R)-1-(2,4,6-Trimethylphenyl)ethylamine
    • [R,(+)]-alpha,2,4,6-Tetramethylbenzylamine
    • Benzenemethanamine,a,2,4,6-tetramethyl-,(aR)-
    • (1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
    • 050T151
    • Benzenemethanamine, a,2,4,6-tetramethyl-, (aR)-
    • Benzenemethanamine, alpha,2,4,6-tetramethyl-, (alphaR)-
    • N13076
    • CS-0000295
    • EN300-87828
    • AKOS010377910
    • (1R)-1-(2,4,6-trimethylphenyl)ethanamine
    • AS-67235
    • Benzenemethanamine, ,2,4,6-tetramethyl-, (R)-
    • J-012978
    • SCHEMBL8285929
    • 20050-15-1
    • MDL： MFCD06761842
    • Inchi： 1S/C11H17N/c1-7-5-8(2)11(10(4)12)9(3)6-7/h5-6,10H,12H2,1-4H3/t10-/m1/s1
    • InChI Key： LVIICDKJNNIEQG-SNVBAGLBSA-N
    • SMILES： N[C@H](C)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 163.13600
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.3

Experimental Properties

  • Density: 0.930
  • Boiling Point: 254 ºC
  • Flash Point: 106 ºC
  • PSA: 26.02000
  • LogP: 3.33180

(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1042162-100mg
Benzenemethanamine, a,2,4,6-tetramethyl-, (aR)-
 20050-15-1 95%
100mg
 $280 2024-06-07
Alichem
A019150171-1g
(R)-1-Mesitylethanamine
 20050-15-1 97%
1g
 $480.69 2023-09-02
Alichem
A019150171-5g
(R)-1-Mesitylethanamine
 20050-15-1 97%
5g
 $920.70 2023-09-02
Alichem
A019150171-10g
(R)-1-Mesitylethanamine
 20050-15-1 97%
10g
 $1274.00 2023-09-02
Key Organics Ltd
AS-67235-100MG
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
 20050-15-1 >95%
100mg
 £425.00 2025-02-08
Key Organics Ltd
AS-67235-250MG
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
 20050-15-1 >95%
0.25g
 £741.00 2023-06-14
Enamine
EN300-87828-0.05g
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
 20050-15-1 95%
0.05g
 $202.0 2023-09-01
Enamine
EN300-87828-0.1g
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
 20050-15-1 95%
0.1g
 $301.0 2023-09-01
Enamine
EN300-87828-0.25g
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
 20050-15-1 95%
0.25g
 $431.0 2023-09-01
Enamine
EN300-87828-0.5g
(1R)-1-(2,4,6-trimethylphenyl)ethan-1-amine
 20050-15-1 95%
0.5g
 $679.0 2023-09-01

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